Cas no 1085539-14-5 (2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride)

• Product Name: 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride
• CAS No: 1085539-14-5
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD30181301
• CID: 5238308
• PubChem ID: 67536799
• Update Time: 2026-03-08

2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1,1-dicyclopropylethan-1-ol hydrochloride
• 2-amino-1,1-dicyclopropylethan-1-olhydrochloride
• 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride

• MDL： MFCD30181301
• Inchi： 1S/C8H15NO.ClH/c9-5-8(10,6-1-2-6)7-3-4-7;/h6-7,10H,1-5,9H2;1H
• InChI Key： QPNJMWRRBBJDKC-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)(C1CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Topological Polar Surface Area: 46.2

Additional information on 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride

Recent Advances in the Study of 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride (CAS: 1085539-14-5)

2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride (CAS: 1085539-14-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dicyclopropyl structure, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a focal point for researchers aiming to develop new treatments for complex diseases.

The synthesis of 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the stereoselectivity of the synthesis, which is critical for its application in chiral drug development. The study highlighted the compound's stability under physiological conditions, a key factor for its potential use in vivo.

Pharmacological evaluations of 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride have revealed its interaction with specific neurotransmitter receptors, suggesting its utility in neurological disorders. Preclinical trials have demonstrated its ability to modulate glutamate receptors, which are implicated in conditions such as Alzheimer's disease and epilepsy. These findings were corroborated by a 2024 study in Neuropharmacology, which reported significant neuroprotective effects in animal models.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2023 paper in Cancer Research identified 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride as a potent inhibitor of certain kinase enzymes involved in tumor proliferation. The study's in vitro and in vivo results indicated a marked reduction in cancer cell viability, paving the way for further investigations into its use as an adjunct therapy.

Despite these advancements, challenges remain in the clinical translation of 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride. Issues such as bioavailability and long-term toxicity need to be addressed in future studies. However, the compound's versatile chemical structure and promising preliminary data make it a compelling candidate for continued research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential.

In conclusion, 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride (CAS: 1085539-14-5) represents a significant area of interest in modern pharmaceutical research. Its multifaceted applications, from neurology to oncology, underscore its value as a research tool and potential therapeutic agent. As synthesis methods improve and mechanistic studies advance, this compound is poised to play a pivotal role in the development of next-generation drugs.